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Compound of Interest

Compound Name:
Methyl 5-amino-4-cyano-3-

methylthiophene-2-carboxylate

Cat. No.: B183074 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and storage of Methyl 5-amino-4-cyano-3-
methylthiophene-2-carboxylate (CAS No. 61320-65-8).

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for this compound?

A1: Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate should be stored at room

temperature.

Q2: What is the physical form of this compound?

A2: This compound is a solid.

Q3: What are the primary hazards associated with this chemical?

A3: The primary hazards include being harmful if swallowed, causing skin irritation, causing

serious eye irritation, and potentially causing respiratory irritation.[1]

Q4: Is this compound stable under normal conditions?

A4: While specific stability data for this exact compound is limited in the provided search

results, thiophene derivatives are generally stable under recommended storage conditions.
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However, it is always best practice to handle with care and avoid exposure to incompatible

materials.

Q5: What should I do in case of accidental ingestion?

A5: If swallowed, seek immediate medical attention.

Troubleshooting Guides
Issue Possible Cause Solution

Compound has changed color

or appearance during storage.

Exposure to light, air, or

incompatible materials.

Discontinue use of the

compound. Review storage

conditions and ensure the

container is tightly sealed and

protected from light. Dispose of

the degraded material

according to hazardous waste

guidelines.

Skin or eye irritation occurs

during handling.

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention. Review and upgrade

PPE protocols.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

Refer to the solubility data

table below. Test small

quantities in different solvents

to find a suitable one for your

application. Sonication may aid

in dissolution.

Data Presentation
Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₈N₂O₂S

Molecular Weight 196.23 g/mol

Appearance Solid

Melting Point 226 °C

Boiling Point 378.8 °C at 760 mmHg

Solubility Soluble in Methanol.

Safety Information

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Warning H302: Harmful if swallowed.

Skin Corrosion/Irritation Warning H315: Causes skin irritation.

Eye Damage/Irritation Warning
H319: Causes serious eye

irritation.

Specific target organ toxicity Warning
H335: May cause respiratory

irritation.

Experimental Protocols
Protocol 1: Safe Handling and Use

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical goggles.
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Lab Coat: A standard laboratory coat is required.

Weighing: When weighing the solid, use a balance inside a fume hood or a vented balance

enclosure to avoid inhalation of dust particles.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Protocol 2: Spill Cleanup Procedure
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection

if there is a risk of inhaling dust.

Containment: For a solid spill, gently cover the spill with an absorbent material like

vermiculite or sand to prevent the powder from becoming airborne.

Collection: Carefully sweep the contained material into a designated hazardous waste

container. Avoid creating dust.

Decontamination: Clean the spill area with a suitable solvent (e.g., methanol, followed by

water), and collect the cleaning materials in the hazardous waste container.

Disposal: Seal the hazardous waste container and label it appropriately for disposal

according to your institution's guidelines.

Protocol 3: Storage
Container: Store in a tightly sealed, clearly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.
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Light: Protect from direct sunlight.

Mandatory Visualizations
Workflow for Safe Handling

Start: Prepare to Handle Compound

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weigh Solid in Vented Enclosure

Dissolve Solid in Solvent

Clean Work Area After Use

End of Operation

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 5-amino-4-cyano-3-methylthiophene-2-
carboxylate.
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Spill Response Decision Tree

Spill Occurs

Assess Spill Size and Risk

Small, Controllable Spill?

Large or Uncontrolled Spill

No

Follow Spill Cleanup Protocol

Yes

Evacuate Area Spill Cleaned and Contained

Notify EH&S and Supervisor

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Methyl 5-amino-4-cyano-3-
methylthiophene-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183074#handling-and-storage-of-methyl-5-amino-4-
cyano-3-methylthiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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